![molecular formula C21H11ClN2O3S B2879551 3-(2-(6-chloro-2-imino-2H-chromen-3-yl)thiazol-4-yl)-2H-chromen-2-one CAS No. 313969-80-1](/img/structure/B2879551.png)
3-(2-(6-chloro-2-imino-2H-chromen-3-yl)thiazol-4-yl)-2H-chromen-2-one
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Overview
Description
3-(2-(6-chloro-2-imino-2H-chromen-3-yl)thiazol-4-yl)-2H-chromen-2-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a member of the chromene family and is known for its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of 3-(2-(6-chloro-2-imino-2H-chromen-3-yl)thiazol-4-yl)-2H-chromen-2-one is not fully understood. However, studies have shown that the compound exhibits its anti-cancer and anti-inflammatory properties by targeting specific cellular pathways and proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in various animal models. Additionally, the compound has been shown to have a low toxicity profile, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-(6-chloro-2-imino-2H-chromen-3-yl)thiazol-4-yl)-2H-chromen-2-one in lab experiments is its unique chemical structure and properties. The compound has been shown to exhibit significant anti-cancer and anti-inflammatory properties, making it a potential candidate for the development of new drugs. However, one of the limitations of using the compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for the research and development of 3-(2-(6-chloro-2-imino-2H-chromen-3-yl)thiazol-4-yl)-2H-chromen-2-one. One of the most promising directions is the development of new drugs based on the compound's unique chemical structure and properties. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential applications in various scientific research fields.
Synthesis Methods
The synthesis of 3-(2-(6-chloro-2-imino-2H-chromen-3-yl)thiazol-4-yl)-2H-chromen-2-one can be achieved through various methods. One of the most commonly used methods involves the reaction between 6-chloro-2-imino-2H-chromene-3-carbaldehyde and 2-thiazolylamine in the presence of a suitable catalyst. The resulting product is then subjected to cyclization to obtain the final compound.
Scientific Research Applications
The unique chemical structure of 3-(2-(6-chloro-2-imino-2H-chromen-3-yl)thiazol-4-yl)-2H-chromen-2-one has led to its potential applications in various scientific research fields. One of the most promising applications of the compound is in the field of medicinal chemistry. Studies have shown that the compound exhibits significant anti-cancer and anti-inflammatory properties, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
3-[2-(6-chloro-2-iminochromen-3-yl)-1,3-thiazol-4-yl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H11ClN2O3S/c22-13-5-6-18-12(7-13)9-15(19(23)26-18)20-24-16(10-28-20)14-8-11-3-1-2-4-17(11)27-21(14)25/h1-10,23H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEEUCFFBTCHRTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)C4=CC5=C(C=CC(=C5)Cl)OC4=N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H11ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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